Cas no 1805596-60-4 (Ethyl 3-bromo-2-cyano-6-formylphenylacetate)

• Product Name: Ethyl 3-bromo-2-cyano-6-formylphenylacetate
• CAS No: 1805596-60-4
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4796449
• Update Time: 2025-06-13

Ethyl 3-bromo-2-cyano-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-6-formylphenylacetate

• Inchi： 1S/C12H10BrNO3/c1-2-17-12(16)5-9-8(7-15)3-4-11(13)10(9)6-14/h3-4,7H,2,5H2,1H3
• InChI Key： MMPALUVQQKMUGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 374.7±42.0 °C at 760 mmHg
• Flash Point: 180.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-bromo-2-cyano-6-formylphenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-bromo-2-cyano-6-formylphenylacetate

Ethyl 3-bromo-2-cyano-6-formylphenylacetate (CAS No. 1805596-60-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2-cyano-6-formylphenylacetate (CAS No. 1805596-60-4) is a highly valuable intermediate in the realm of pharmaceutical synthesis, offering a unique combination of functional groups that make it indispensable in the development of novel therapeutic agents. This compound, characterized by its bromo, cyano, and formyl substituents, serves as a critical building block for the synthesis of complex molecules with diverse biological activities.

The significance of Ethyl 3-bromo-2-cyano-6-formylphenylacetate lies in its ability to undergo a variety of chemical transformations, making it a preferred choice for medicinal chemists seeking to explore new pharmacophores. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks commonly found in active pharmaceutical ingredients (APIs). Additionally, the cyano group can be converted into other functional moieties like carboxamides or amides, expanding its utility in drug design.

The formyl group on Ethyl 3-bromo-2-cyano-6-formylphenylacetate is particularly noteworthy, as it can participate in condensation reactions to form Schiff bases or undergo oxidation to yield the corresponding carboxylic acid. These transformations are essential for the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The versatility of this compound has been leveraged in recent years to develop novel inhibitors targeting various disease pathways.

In recent years, Ethyl 3-bromo-2-cyano-6-formylphenylacetate has garnered attention in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The< strong>bromo and formyl groups provide handles for further derivatization, enabling the optimization of binding affinity and selectivity. For instance, researchers have utilized this intermediate to synthesize small-molecule inhibitors that disrupt the signaling pathways aberrantly activated in tumor cells. These efforts have led to the identification of promising candidates for clinical trials, highlighting the compound's role in advancing oncology research.

Beyond its applications in oncology, Ethyl 3-bromo-2-cyano-6-formylphenylacetate has also been explored in the development of antimicrobial agents. The< strong>cyano and< strong>formyl groups contribute to the compound's ability to interact with bacterial enzymes and cell wall components, leading to inhibition of bacterial growth. Recent studies have demonstrated its efficacy against multidrug-resistant strains, underscoring its potential as a lead compound in combating antibiotic resistance.

The synthesis of Ethyl 3-bromo-2-cyano-6-formylphenylacetate typically involves multi-step organic reactions starting from readily available aromatic precursors. The process often begins with bromination followed by cyano group introduction via nucleophilic substitution or cyanation reactions. Subsequently, formylation is achieved through Vilsmeier-Haack reaction or other formylation methodologies. The final product is then esterified to yield Ethyl 3-bromo-2-cyano-6-formylphenylacetate, a process that requires careful optimization to ensure high yield and purity.

The purity and quality of Ethyl 3-bromo-2-cyano-6-formylphenylacetate are crucial for downstream applications, particularly in pharmaceutical research where impurities can significantly impact biological activity and safety profiles. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to characterize the compound and ensure it meets stringent regulatory standards.

The growing interest in sustainable chemistry has also influenced the synthesis of Ethyl 3-bromo-2-cyano-6-formylphenylacetate. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce environmental impact. This includes using catalytic methods that improve efficiency and selectivity while reducing reliance on hazardous reagents. Such innovations not only enhance the sustainability of drug discovery but also contribute to cost-effective production processes.

In conclusion, Ethyl 3-bromo-2-cyano-6-formylphenylacetate (CAS No. 1805596-60-4) is a multifunctional intermediate with broad applications in pharmaceutical synthesis. Its unique combination of< strong>bromo,< strong>cyano, and< strong>formyl groups makes it a valuable tool for medicinal chemists developing novel therapeutic agents. Recent advancements in drug discovery have highlighted its importance in addressing critical challenges such as cancer and antibiotic resistance. As research continues to evolve, Ethyl 3-bromo-2-cyano-6-formylphenylacetate will undoubtedly remain at the forefront of pharmaceutical innovation.